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Compound of Interest

Compound Name: 4-Chloro-2,5-dimethylbenzoic acid
CAS No.: 90649-77-7
Cat. No.: B1424906
Get Quote
. J

Executive Summary & Chemical Profile

4-Chloro-2,5-dimethylbenzoic acid (CAS: 90649-77-7) represents a specific class of
halogenated aromatic carboxylic acids. Unlike simple organic acids, the presence of the
chlorine atom on the benzene ring dictates a strict segregation protocol. Improper disposal into
non-halogenated waste streams can lead to the formation of dioxins during incineration and
severe corrosion of standard combustion chambers due to hydrochloric acid (HCI) generation.

Operational Directive: This compound must ALWAYS be treated as Halogenated Organic
Waste. Under no circumstances should it be flushed down the drain or mixed with general non-
halogenated organic solvents.

Chemical Identity Table
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Property Specification

Chemical Name 4-Chloro-2,5-dimethylbenzoic acid

CAS Number 90649-77-7

Molecular Formula CoHsCIO2

Molecular Weight 184.62 g/mol

Physical State Solid (Crystalline powder)

Acidity (pKa) ~4.0 (Estimated)

Solubility Low in water; High in Ethanol, DMSO, Methanol

Hazard Identification & Safety (GHS)

Before initiating disposal, operators must acknowledge the specific hazards associated with
this compound.[1] It is an irritant and possesses environmental persistence characteristics
typical of chlorinated aromatics.

GHS Classification:

¢ Signal Word:WARNING

e H315: Causes skin irritation.

o H319: Causes serious eye irritation.[2]
o H335: May cause respiratory irritation.

e H411: Toxic to aquatic life with long-lasting effects (Class assumption for chlorinated benzoic
acids).

Personal Protective Equipment (PPE) Matrix
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Protection Zone

Requirement

Rationale

Respiratory

N95 or P100 Respirator

Prevents inhalation of fine
crystalline dust during

weighing or spill cleanup.

Ocular

Chemical Splash Goggles

Tightly fitting goggles are
required; safety glasses are
insufficient for fine powder

handling.

Dermal

Nitrile Gloves (Min 0.11mm)

Standard nitrile provides
excellent resistance. Double
glove if dissolving in
halogenated solvents (e.g.,
DCM).

Body

Lab Coat + Tyvek Sleeves

Prevents accumulation of dust
on street clothes; sleeves

close the wrist gap.

Waste Stream Decision Logic

The following decision tree illustrates the critical segregation logic required for this compound.

The "Halogenated" designation is the non-negotiable endpoint.
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Figure 1: Waste Stream Segregation Logic. Note the convergence on the Halogenated Organic
Waste stream to ensure proper incineration.

Detailed Disposal Protocols
Scenario A: Disposal of Pure Solid Waste

Applicability: Expired shelf stock, weighing boat residues, or contaminated solid spills.

o Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) or glass jar.
Avoid metal containers as residual moisture combined with the acid can cause corrosion.

o Labeling: Affix a hazardous waste label immediately.
o Primary Constituent: 4-Chloro-2,5-dimethylbenzoic acid.[3]
o Hazard Checkbox: Toxic, Irritant.
o Critical Tag: "HALOGENATED."

o Segregation: Place the container in the Halogenated Solid Waste satellite accumulation
area.

o Why? Commercial incinerators use specific scrubbers for halogenated waste to neutralize
HCI gas. If this is mixed with non-halogenated waste, it may be routed to a facility lacking
these scrubbers, causing regulatory violations and equipment damage.

Scenario B: Disposal of Reaction Mixtures (Liquid)

Applicability: Mother liquors, extraction layers, or dissolved samples.
Protocol 1: Organic Solvent Solutions

 If the compound is dissolved in solvents like Dichloromethane (DCM), Ethyl Acetate, or
Methanol:

e Pour into the Halogenated Solvent Waste carboy (Red Can/Jerrycan).
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e Do NOT mix with "Non-Halogenated" waste (e.g., pure Acetone/Ethanol waste streams),
even if the solvent itself is non-halogenated. The presence of the chlorinated solute
contaminates the entire volume.

Protocol 2: Aqueous Solutions (Precipitation Method) Expert Insight: Disposing of large
volumes of aqueous waste as "chemical waste" is expensive. Because this compound is
sparingly soluble in water at low pH, you can reduce waste volume.

 Acidification: Slowly add 1M HCI to the aqueous waste until pH < 2.

o Observation: The 4-Chloro-2,5-dimethylbenzoic acid should precipitate out as a white
solid.

e Filtration: Filter the mixture (vacuum or gravity).
e Disposal:
o Solid Cake: Dispose of as Solid Halogenated Waste (Scenario A).

o Filtrate: The remaining liquid now contains only trace organics. Check local regulations;
often this filtrate must still go to aqueous chemical waste, but the hazard load is
significantly reduced.

Emergency Spill Response Procedures

In the event of a spill, rapid containment prevents the spread of fine irritant dusts.

> Avoid Dust Generation

Dry Powder Spill Use Scoop/Brush
- . Apply Absorbent

Liquid/Solvent Spill |—>| (Vermiculite/Sand)

Double Bag Waste
Label 'Halogenated"

Wash Area
(Soap & Water)

1. Alert & Isolate 2. Don PPE
(Evacuate immediate area) (Goggles, Nitrile, N95)

Click to download full resolution via product page

Figure 2: Emergency Response Workflow. Priority is placed on minimizing dust generation.
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Critical Spill Notes:

» Dry Spills: Do not dry sweep vigorously. This generates an irritant dust cloud. Use a dustpan
gently or dampen the powder slightly with a wet paper towel before scooping.

» Decontamination: After bulk removal, wipe the surface with a dilute sodium bicarbonate
solution (5%) to neutralize any remaining acid residue, followed by water.

Regulatory & Compliance Context

o RCRA (USA): While this specific isomer may not have a unique "U" or "P" list code, it falls
under the characteristic of Toxic (if TCLP fails) and must be treated as a Halogenated
Organic.

« Incineration Requirement: 40 CFR 264.343 requires incinerators burning halogenated
hazardous waste to remove 99% of hydrogen halides. This is why segregation is the most
critical step in this guide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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